Cas no 2192639-59-9 (N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide)

• Product Name: N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide
• CAS No: 2192639-59-9
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 6080078
• PubChem ID: 132304485
• Update Time: 2025-10-25

N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-3-(cyclopentyloxy)-N-methylbenzamide
• AKOS033120119
• N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide
• 2192639-59-9
• Z1158416443
• EN300-6531207

• Inchi： 1S/C15H18N2O2/c1-17(10-9-16)15(18)12-5-4-8-14(11-12)19-13-6-2-3-7-13/h4-5,8,11,13H,2-3,6-7,10H2,1H3
• InChI Key： ILULGWIDAIQAHP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(N(C)CC#N)=O)C=1)C1CCCC1

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.3Ų

Additional information on N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide

N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide: A Comprehensive Overview

N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide, also known by its CAS registry number 2192639-59-9, is a complex organic compound with a unique structure that has garnered significant attention in recent years. This compound is characterized by its benzamide backbone, which is substituted with a cyclopentyloxy group at the 3-position and two distinct substituents—cyanomethyl and methyl groups—on the nitrogen atom. The combination of these functional groups imparts the molecule with versatile chemical properties, making it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide involves a multi-step process that typically begins with the preparation of the benzamide core. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted reactions to accelerate the formation of the amide bond, which is critical for constructing this compound. These innovations highlight the growing interest in optimizing synthetic pathways for complex molecules like this one.

One of the most promising applications of N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide lies in its potential as a bioactive agent. Studies have shown that this compound exhibits significant biological activity, particularly in modulating enzyme activity and influencing cellular signaling pathways. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, its ability to act as a ligand for G-protein coupled receptors (GPCRs) has opened new avenues for drug discovery in neurodegenerative diseases.

The structural features of N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide play a crucial role in its biological activity. The cyclopentyloxy group introduces steric hindrance and enhances lipophilicity, which are essential for membrane permeability. Meanwhile, the cyanomethyl group contributes to hydrogen bonding capabilities, enhancing molecular interactions with target proteins. These properties collectively make the compound a valuable tool in medicinal chemistry for designing novel bioactive molecules.

In terms of industrial applications, N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide has shown promise as an additive in polymer materials. Its ability to act as a stabilizer and improve thermal resistance makes it a candidate for use in high-performance plastics and composites. Recent studies have also explored its potential as a flame retardant additive, leveraging its unique chemical structure to enhance fire safety properties without compromising mechanical integrity.

The environmental impact of N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide is another area of active research. While preliminary data suggest that it has low toxicity towards aquatic organisms, further studies are required to fully assess its environmental fate and degradation pathways. Regulatory agencies are closely monitoring these findings to ensure that any industrial applications comply with safety standards and minimize ecological risks.

In conclusion, N-(Cyanomethyl)-3-cyclopentyloxy-N-methylbenzamide represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure and bioactive properties make it a valuable asset in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.